(Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile

• IUPAC Name: (Z)-3-(4-butoxyphenyl)-2-[4-(4-ethylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C24H24N2OS/c1-3-5-14-27-22-12-8-19(9-13-22)15-21(16-25)24-26-23(17-28-24)20-10-6-18(4-2)7-11-20/h6-13,15,17H,3-5,14H2,1-2H3/b21-15-
• InChI Key: VTDIZQADCWNLKS-QNGOZBTKSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)CC
• Isomeric SMILES: CCCCOC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)CC
• Molecular Formula: C24H24N2OS
• Molecular Weight: 388.5 g/mol

Description

(Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. This compound belongs to the family of acrylonitriles, which are known for their diverse biological activities.

Scientific Research Applications

(Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been studied for its potential applications in various research fields. It has been reported to have antimicrobial, anticancer, and anti-inflammatory activities. In addition, it has been found to inhibit the activity of some enzymes, such as acetylcholinesterase and butyrylcholinesterase, which are involved in the pathogenesis of neurodegenerative diseases.

Mechanism of Action

The mechanism of action of (Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile is not fully understood. However, it has been suggested that it may exert its biological activities by interacting with specific targets in cells, such as enzymes or receptors. For example, it has been reported to inhibit the activity of acetylcholinesterase by binding to its active site.
Biochemical and Physiological Effects:
(Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been found to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, which are involved in the pathogenesis of inflammatory diseases. In addition, it has been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using (Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile in lab experiments is its diverse biological activities, which make it a potential candidate for various research fields. However, one limitation is that its mechanism of action is not fully understood, which may hinder its development as a therapeutic agent.

Future Directions

There are several future directions for research on (Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile. One direction is to investigate its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's disease, by studying its activity against acetylcholinesterase and butyrylcholinesterase. Another direction is to explore its potential as an anticancer agent by studying its activity against various cancer cell lines. Furthermore, it may be interesting to investigate its potential as an anti-inflammatory agent by studying its activity against other pro-inflammatory cytokines.

Synthesis Methods

The synthesis of (Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile has been reported in the literature. The method involves the reaction of 4-butoxybenzaldehyde and 4-(4-ethylphenyl)thiazol-2-amine in the presence of a base and a catalyst. The resulting product is then treated with acrylonitrile to obtain (Z)-3-(4-butoxyphenyl)-2-(4-(4-ethylphenyl)thiazol-2-yl)acrylonitrile.